Cas no 89586-93-6 (1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl-
• CAS No: 89586-93-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 595671
• PubChem ID: 13223176
• Update Time: 2025-04-19

1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl-
• 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)ethanol
• 89586-93-6
• 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-ol
• DTXSID00529645

• Inchi： 1S/C13H16N2O/c1-10-13(8-9-16)11(2)15(14-10)12-6-4-3-5-7-12/h3-7,16H,8-9H2,1-2H3
• InChI Key： OCBPGDBMNJQQSE-UHFFFAOYSA-N
• SMILES： OCCC1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų